1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione

• IUPAC Name: 1-ethyl-3-[[1-(thiophene-2-carbonyl)piperidin-4-yl]amino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H21N3O3S/c1-2-19-14(20)10-12(15(19)21)17-11-5-7-18(8-6-11)16(22)13-4-3-9-23-13/h3-4,9,11-12,17H,2,5-8,10H2,1H3
• InChI Key: MCJVVXWPEGLWJN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC(C1=O)NC2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione, also known as Etizolam, is a benzodiazepine analog that has gained popularity as a research chemical due to its unique properties. Etizolam is a thienodiazepine derivative, which means that it has a thiophene ring instead of the usual benzene ring found in traditional benzodiazepines. This molecule has been shown to have anxiolytic, sedative, hypnotic, and muscle relaxant properties, making it a promising candidate for further research.

Mechanism of Action

1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is the main inhibitory neurotransmitter in the brain, and its activity is responsible for the anxiolytic, sedative, and muscle relaxant effects of this compound. The molecule binds to specific sites on the GABA receptor, increasing the affinity of GABA for its receptor and thus enhancing its activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to enhancing GABA activity, it has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the body's stress response. This decrease in HPA activity is thought to contribute to this compound's anxiolytic effects. Additionally, this compound has been shown to have muscle relaxant properties, which may be due to its ability to enhance GABA activity in the spinal cord.

Advantages and Limitations for Lab Experiments

1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione has several advantages for laboratory experiments. It is relatively easy to synthesize and can be obtained in pure form with standard laboratory equipment. Additionally, its anxiolytic and sedative properties make it a useful tool for studying the effects of GABA activity on behavior and physiology. However, this compound also has several limitations for laboratory experiments. Its potency and duration of action can vary widely depending on the dose and route of administration, making it difficult to control for these variables. Additionally, its effects on behavior and physiology can be complex and difficult to interpret, making it important to use multiple measures and controls in laboratory studies.

Future Directions

There are several potential future directions for research on 1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione. One area of interest is its potential use in treating alcohol and opioid withdrawal symptoms. Another area of interest is its potential use in treating epilepsy. Additionally, further research is needed to fully understand its effects on behavior and physiology and to identify any potential long-term effects of its use. Overall, this compound is a promising research chemical with a wide range of potential applications in the field of neuroscience.

Scientific Research Applications

1-ethyl-3-{[1-(2-thienylcarbonyl)-4-piperidinyl]amino}-2,5-pyrrolidinedione has been extensively studied for its anxiolytic and sedative properties. It has been shown to be effective in treating anxiety disorders, insomnia, and other related conditions. The molecule has also been studied for its potential use in treating alcohol withdrawal symptoms and as an adjunct to opioid withdrawal treatment. Additionally, this compound has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.